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Study Design &
Participants

Key Effectiveness
Outcomes

Key Safety
Outcomes

Notes & Comparative
Findings

| Retrospective Study (n=177) [1] | • Significant reduction in DAS-ESR, DAS-CRP, SDAI, CDAI at 24

weeks. • More effective with concomitant MTX, in elderly, and male patients. | • Serious AEs (5 cases) all in

elderly group: pneumonia, heart failure, salivary gland adenoma. | Confirms effectiveness in a real-world

cohort; suggests careful monitoring for elderly patients. | | Nationwide, Prospective Study (n=1,759) [2] | •

71.9% achieved ACR20 at 24 weeks. • 47.4% achieved ACR50. • 24.0% achieved ACR70. • Significant

improvement in DAS28 and HAQ scores. | • 51.7% had ≥1 AE. • 3.4% had grade ≥3 AEs. • 0.7% had

serious AEs (SAEs). • Most common AEs: infection, abdominal discomfort, fracture. | Robust large-scale

study. Lower ACR70 suggests a difference between trial and real-world outcomes. | | Meta-Analysis of

RCTs (IGU+MTX vs MTX) [3] | • ACR20 RR: 1.40 (95% CI, 1.13-1.74). • ACR50 RR: 2.09 (95% CI,

1.67-2.61). • ACR70 RR: 2.24 (95% CI, 1.53-3.28). | • AEs RR: 1.06 (95% CI, 0.92-1.23). | Quantifies

superior efficacy of IGU+MTX over MTX alone, with no statistically significant increase in adverse events. |

Key Experimental Protocols in Real-World Research

The methodologies from these studies provide a framework for designing real-world evidence (RWE)

studies.
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Study Design: The large prospective study was a nationwide, single-arm, open-label,
observational study conducted over 24 weeks [2]. The retrospective study analyzed patient records
at baseline, 4, 12, and 24 weeks [1].

Patient Population: Studies typically enrolled adult patients (aged 18-85) with active RA, often
including those with comorbidities like hypertension and diabetes. One study specifically stratified

analysis by factors like age, gender, and concomitant MTX use [1] [2].
Intervention: In real-world settings, IGU was administered orally at 25 mg twice daily. It was studied

both as an add-on to a patient's existing background therapy and as a monotherapy [2].
Primary Endpoints:

ACR20 Response: The proportion of patients achieving at least a 20% improvement according
to the American College of Rheumatology criteria at week 24 [2].

Disease Activity Scores: Changes from baseline in composite scores like DAS28-ESR, which
incorporate tender/swollen joint counts, patient global assessment, and ESR/CRP [1].

Safety Monitoring: Researchers systematically collected all adverse events (AEs), graded their
severity, and determined their relationship to the study drug. They also tracked specific laboratory

parameters, such as alanine aminotransferase (ALT) levels [2].

Mechanism of Action & Research Workflow

While not a direct head-to-head comparison with biologics, iguratimod's value proposition lies in its unique,

small-molecule mechanism of action and oral administration. Research into its mechanisms and applications

often follows a logical pathway, from basic science to clinical validation.
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Molecular Mechanism

Clinical & Research Applications

Research & Validation Workflow

Proposed Mechanisms of Action (MoA)

Inhibits production of:
• IL-1, IL-6, IL-8, TNF-α
• Immunoglobulins (IgG, IgM, IgA)

Suppresses NF-κB pathway
• Reduces pro-inflammatory responses
• Inhibits osteoclastogenesis

Inhibits COX-2 enzyme
• Reduces inflammatory prostaglandins

Investigational: SLE / Lupus Nephritis (LN)

Therapeutic Applications & Workflow

Approved: Rheumatoid Arthritis (RA)

Drug Repurposing

Preclinical: Multiple Sclerosis (EAE model)

Evidence Generation FlowNetwork Pharmacology &
Molecular Docking

In Vivo Animal Models
(e.g., MRL/lpr mice, EAE)

Randomized Controlled Trials (RCTs)

Real-World Evidence (RWE) Studies

Click to download full resolution via product page

Research and Validation Workflow for Iguratimod

Interpretation of Key Findings

Real-world performance aligns with clinical trials: The large prospective study confirmed IGU's

effectiveness, with over 70% of patients achieving ACR20 [2]. This consistency strengthens the
validity of initial trial results.

Combination therapy is effective: Both real-world and meta-analysis data show that IGU works well
with methotrexate (MTX), offering a potent conventional DMARD combination [1] [3].

Safety profile is manageable: While adverse events are common, serious ones are relatively rare.
The safety profile appears acceptable for a DMARD, though it requires vigilance, particularly in

elderly patients [1] [2].
Potential beyond RA: The exploration into SLE, LN, and MS highlights IGU's potential as a multi-

target immunomodulator, offering opportunities for drug repurposing [4] [5] [6].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Clinical effectiveness of iguratimod based on real-world ... [pubmed.ncbi.nlm.nih.gov]

2. Effectiveness and safety of iguratimod treatment in patients ... [sciencedirect.com]

3. Efficacy and safety of iguratimod combined with methotrexate vs .... [link.springer.com]

4. Novel disease-modifying anti-rheumatic drug iguratimod ... [pmc.ncbi.nlm.nih.gov]

5. of Comparison and conventional cyclophosphamide with... iguratimod [pmc.ncbi.nlm.nih.gov]

6. Investigating the molecular mechanism of iguratimod act ... [frontiersin.org]

To cite this document: Smolecule. [Real-World Effectiveness & Safety of Iguratimod in RA].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b548953#iguratimod-real-world-evidence-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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